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Compound of Interest

Compound Name: ARN23765

Cat. No.: B15612593

For Researchers, Scientists, and Drug Development Professionals

Introduction

ARN23765 is a highly potent, orally bioavailable corrector of the cystic fibrosis transmembrane
conductance regulator (CFTR) protein, specifically targeting the F508del mutation, the most
common cause of cystic fibrosis (CF).[1] As a Type | corrector, ARN23765 functions by directly
binding to and stabilizing the first membrane-spanning domain (MSD1) of the F508del-CFTR
protein. This action facilitates proper protein folding and trafficking to the cell surface, thereby
increasing the density of functional CFTR channels.[2] These application notes provide detailed
information on the solubility of ARN23765 and protocols for its preparation for use in cell
culture-based assays.

Physicochemical Properties and Solubility

ARN23765 is a small molecule with a molecular weight of 615.50 g/mol and a chemical formula
of C30H22F5N306.[1] For cell culture applications, it is crucial to ensure complete
solubilization of the compound to achieve accurate and reproducible results.

Solubility Data:

While comprehensive public data on the solubility of ARN23765 in a wide range of solvents is
limited, it is known to be soluble in dimethyl sulfoxide (DMSO). For practical laboratory use, the
following information has been gathered:
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. Concentration
Solvent Molarity Notes
(mg/mL)

Based on vendor

information. Higher
DMSO >10 mM >6.16 mg/mL ]

concentrations may

be achievable.

Note: It is always recommended to perform a small-scale solubility test before preparing a large
stock solution.

Preparation of ARN23765 for Cell Culture

This protocol outlines the steps for preparing a stock solution of ARN23765 and subsequent
working solutions for treating cells in culture.

Materials:

ARN23765 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Sterile, pyrogen-free cell culture medium appropriate for your cell line

Calibrated pipettes and sterile tips
Protocol for Preparing a 10 mM Stock Solution:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a biological safety
cabinet) to prevent contamination of your cell cultures.

e Weighing the Compound: Accurately weigh out a known amount of ARN23765 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.16 mg of ARN23765.

e Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the weighed ARN23765
powder. For the example above, add 1 mL of DMSO.
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Ensuring Complete Solubilization: Vortex the solution thoroughly until the compound is
completely dissolved. Gentle warming (e.g., to 37°C) may be applied if necessary to aid
dissolution, but avoid excessive heat. Visually inspect the solution to ensure there are no
visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol for Preparing Working Solutions:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM ARN23765 stock solution at
room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final concentrations for your experiment. It is recommended to prepare
intermediate dilutions rather than directly adding a very small volume of the stock solution to
a large volume of medium to ensure accuracy.

Final DMSO Concentration:Crucially, ensure that the final concentration of DMSO in the cell
culture medium is kept to a minimum, typically below 0.5%, and ideally at or below 0.1%, as
higher concentrations can be toxic to cells and may affect experimental outcomes. Always
include a vehicle control (medium with the same final concentration of DMSO) in your
experiments.

Application to Cells: Add the prepared working solutions of ARN23765 to your cell cultures
and incubate for the desired period as determined by your experimental design.

Experimental Workflow for Cell-Based Assays

The following diagram illustrates a general workflow for utilizing ARN23765 in cell culture

experiments.
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Experimental workflow for ARN23765 in cell culture.
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Mechanism of Action and Signaling Pathway

ARN23765 acts as a pharmacological chaperone for the F508del-CFTR mutant protein. The
F508del mutation leads to misfolding of the CFTR protein in the endoplasmic reticulum (ER),
which is then targeted for premature degradation by the proteasome. ARN23765 binds to the
misfolded F508del-CFTR, specifically at the MSD1, and stabilizes its conformation. This allows
the corrected protein to evade the ER quality control system, undergo proper glycosylation in
the Golgi apparatus, and traffic to the plasma membrane where it can function as a chloride ion

channel.

The following diagram illustrates the signaling pathway and the mechanism of action of
ARN23765.
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Mechanism of action of ARN23765 on F508del-CFTR.

Conclusion

ARN23765 is a powerful research tool for studying CFTR correction. Proper handling and
preparation of this compound are essential for obtaining reliable and reproducible data in cell
culture models. By following the protocols outlined in these application notes, researchers can
effectively utilize ARN23765 to investigate its effects on F508del-CFTR and explore its
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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